Cas no 863445-29-8 (N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide)

• Product Name: N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide
• CAS No: 863445-29-8
• MF: C₁₈H₂₂BrNO₃S
• MW: 412.341183185577
• CID: 6233740
• PubChem ID: 16798430
• Update Time: 2025-06-12

N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide
• AKOS024595755
• F0678-1373
• SR-01000008480
• SR-01000008480-1
• N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)acetamide
• N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)acetamide
• 863445-29-8

• Inchi： 1S/C18H22BrNO3S/c19-15-6-8-16(9-7-15)20(17-10-11-24(22,23)13-17)18(21)12-14-4-2-1-3-5-14/h6-11,14,17H,1-5,12-13H2
• InChI Key： TWIXUWJQIJGXFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C(CC1CCCCC1)=O)C1C=CS(C1)(=O)=O

Computed Properties

• Exact Mass: 411.05038g/mol
• Monoisotopic Mass: 411.05038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.8Ų

Additional information on N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide

Introduction to N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide and Its Significance in Modern Chemical Biology

N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide, with the CAS number 863445-29-8, represents a fascinating compound in the realm of chemical biology. This intricate molecule has garnered attention due to its unique structural features and potential applications in pharmaceutical research. The presence of multiple functional groups, including a brominated phenyl ring and a thiophene derivative, makes it a promising candidate for further investigation in drug discovery and molecular targeting.

The compound's structure is characterized by a complex arrangement of atoms that contribute to its distinct chemical properties. The 4-bromophenyl moiety, in particular, is known for its ability to participate in various chemical reactions, making it a valuable component in the synthesis of more complex molecules. Additionally, the cyclohexyl group and the acetylamide moiety introduce further complexity, which can be exploited for specific biological interactions.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities. The thiophene ring in N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide is part of a heterocyclic system that has shown promise in various pharmacological applications. Studies have demonstrated that thiophene-based compounds can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The specific arrangement of atoms within this molecule may contribute to its unique biological profile, making it a subject of intense research.

The acetylamide group in the compound's name also plays a crucial role in its chemical behavior. Acetylamides are known for their ability to form hydrogen bonds, which can be essential for interactions with biological targets. This feature makes N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide a potential candidate for designing molecules that can selectively bind to specific proteins or enzymes involved in disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify novel targets for existing compounds and design new molecules with enhanced properties. N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide is one such compound that has been subjected to computational analysis to explore its potential therapeutic applications.

The bromine atom in the 4-bromophenyl group is another key feature of this molecule. Bromine is known for its ability to participate in cross-coupling reactions, which are widely used in organic synthesis. These reactions allow for the introduction of brominated aromatic compounds into larger molecular frameworks, enabling the creation of complex structures with tailored properties. The presence of bromine in N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide opens up numerous possibilities for further chemical modifications and derivatization.

In conclusion, N-(4-bromophenyl)-2-cyclohexyl-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)acetamide (CAS no. 863445-29-8) is a multifaceted compound with significant potential in the field of chemical biology. Its unique structural features and functional groups make it an attractive candidate for further research into drug discovery and molecular targeting. As our understanding of computational chemistry and synthetic methodologies continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.